Cas no 1551924-05-0 (4-(3-Bromopropyl)-2-methylphenol)

• Product name: 4-(3-Bromopropyl)-2-methylphenol
• CAS No: 1551924-05-0
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5005538

4-(3-Bromopropyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-methylphenol

• Inchi： 1S/C10H13BrO/c1-8-7-9(3-2-6-11)4-5-10(8)12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： ABFORAOOBVQCQD-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 20.2
• XLogP3: 3.3

Additional information on 4-(3-Bromopropyl)-2-methylphenol

Introduction to 4-(3-Bromopropyl)-2-methylphenol (CAS No. 1551924-05-0)

4-(3-Bromopropyl)-2-methylphenol, also known by its CAS number 1551924-05-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenolic ring substituted with a 3-bromopropyl group and a methyl group at the 2-position. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(3-Bromopropyl)-2-methylphenol is C₁₀H₁₃BrO, and its molecular weight is approximately 217.11 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 68 to 70°C, and it has a boiling point of around 300°C at atmospheric pressure.

In the realm of pharmaceutical research, 4-(3-Bromopropyl)-2-methylphenol has garnered attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have investigated the role of this compound in the synthesis of novel antiviral agents. Their findings suggest that derivatives of 4-(3-Bromopropyl)-2-methylphenol exhibit promising antiviral activity against influenza and herpes viruses.

Beyond pharmaceutical applications, 4-(3-Bromopropyl)-2-methylphenol is also utilized in the field of materials science. Its reactivity and functional group versatility make it an ideal candidate for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science highlights the use of this compound as a monomer in the preparation of polyurethanes with enhanced thermal stability and mechanical strength. These polymers have potential applications in automotive, aerospace, and electronic industries.

The synthetic route to 4-(3-Bromopropyl)-2-methylphenol typically involves the bromination of 4-(3-hydroxypropyl)-2-methylphenol using bromine or N-bromosuccinimide (NBS) under controlled conditions. This reaction is well-documented in the literature and can be optimized to achieve high yields and purity levels. The resulting product can be further modified through various chemical transformations to introduce additional functional groups or alter its properties for specific applications.

In terms of safety and handling, it is important to note that while 4-(3-Bromopropyl)-2-methylphenol is not classified as a hazardous material, it should be handled with care due to its reactivity with certain chemicals and its potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound in laboratory settings.

The environmental impact of 4-(3-Bromopropyl)-2-methylphenol is another area of consideration. While there are currently no specific regulations governing its disposal or environmental release, best practices for waste management should be followed to minimize any potential ecological impact. This includes proper containment, neutralization if necessary, and disposal through approved waste management facilities.

In conclusion, 4-(3-Bromopropyl)-2-methylphenol (CAS No. 1551924-05-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.